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Compound of Interest

Compound Name: Quateron

CAS No.: 3818-40-4

Cat. No.: B1230694

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

formulation, application, and evaluation of quaternary ammonium compound (QAC)-based

antimicrobial coatings. QACs are cationic surfactants widely utilized for their broad-spectrum

antimicrobial activity, making them ideal for creating surfaces that can inhibit the growth of

bacteria, fungi, and some viruses.

Mechanism of Action
Quaternary ammonium compounds primarily function by disrupting the cellular membranes of

microorganisms.[1][2] The positively charged quaternary ammonium head group is

electrostatically attracted to the negatively charged components of microbial cell walls and

membranes, such as phospholipids, lipopolysaccharides, and teichoic acids.[1][3][4][5] This

initial adsorption is followed by the penetration of the hydrophobic alkyl tails into the lipid

bilayer, leading to membrane disorganization, leakage of essential cytoplasmic contents, and

ultimately, cell death.[1][6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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